Cas no 23491-44-3 (Hoechst 33258)

• Product Name: Hoechst 33258
• CAS No: 23491-44-3
• MF: C₂₅H₂₄N₆O
• MW: 424.497664451599
• CID: 266854
• Update Time: 2025-04-19

Hoechst 33258 Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-
• 4-[5-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1,3-dihydrobenzimidazol-2-ylidene]cyclohexa-2,5-dien-1-one
• Bisbenzimidazole
• bisBenzimide H 33258
• CELLSTAIN- HOECHST 33258 SOLUTION
• EINECS 245-689-0
• H 33258
• Hoechst33258
• Hoechst-33258
• Pibenzimol
• Pibenzimol HCl
• HOECHST 33258
• Bis-Benzimide
• Phenol, 4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-
• LHQ7J5KV9B
• 4-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)phenol
• p-(5-(5-(4-Methyl-1-piperazinyl)-2-benzimidazolyl)-2-benzimidazolyl)phenol
• p-(5-(5-(4-Methylpiperazin-1-yl)benzimidazol-2-yl)benzimidazol-2-yl)phenol
• NSC322921
• Phenol, 4-(5-(4-methyl-1-piperazinyl)(2,5'
• 4-{5-[5-(4-Methyl-1-piperazinyl)-2H-benzimidazol-2-ylidene]-5H-benzimidazol-2-yl}phenol
• Hoechst 33258

• Inchi： 1S/C25H24N6O/c1-30-10-12-31(13-11-30)18-5-9-21-23(15-18)29-25(27-21)17-4-8-20-22(14-17)28-24(26-20)16-2-6-19(32)7-3-16/h2-9,14-15,32H,10-13H2,1H3,(H,26,28)(H,27,29)
• InChI Key： INAAIJLSXJJHOZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 424.20100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 634
• XLogP3: 4
• Topological Polar Surface Area: 84.1

Experimental Properties

• Melting Point: 314 °C
• Solubility: H2O: 10 mg/mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Light sensitive.
• PSA: 84.07000
• LogP: 4.23350

Hoechst 33258 Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-8-10
• RTECS：SM1140500
• Hazardous Material Identification：
• Storage Condition：-20°C, protect from light
• Risk Phrases：R22